1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate

• IUPAC Name: (3,5-dimethoxyphenyl)-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C20H31N3O3.C2H2O4/c1-4-21-9-11-22(12-10-21)17-5-7-23(8-6-17)20(24)16-13-18(25-2)15-19(14-16)26-3;3-1(4)2(5)6/h13-15,17H,4-12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: KATCWNPUGUXYKL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C22H33N3O7
• Molecular Weight: 451.5 g/mol

Description

1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate is a chemical compound that has been widely studied for its potential therapeutic uses. It is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it an interesting compound to study.

Mechanism of Action

The exact mechanism of action of 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate is not fully understood, but it is thought to act on a variety of neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. It has been shown to have both agonist and antagonist effects on these systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of studying 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate in lab experiments is its well-characterized chemical structure and synthesis method. This allows researchers to accurately control the dose and purity of the compound. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and depression. Further studies are needed to fully understand its mechanism of action and potential therapeutic uses. Additionally, research on the synthesis and modification of the compound may lead to the development of new and more effective treatments.

Scientific Research Applications

1-[1-(3,5-dimethoxybenzoyl)-4-piperidinyl]-4-ethylpiperazine oxalate has been extensively studied for its potential therapeutic uses. It has been shown to have a variety of effects on the central nervous system, including anxiolytic, antidepressant, and antipsychotic effects. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.